N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide
• InChI: InChI=1S/C17H18ClNO3/c18-14-6-2-4-8-16(14)22-12-11-19-17(21)10-9-13-5-1-3-7-15(13)20/h1-8,20H,9-12H2,(H,19,21)
• InChI Key: PHPCOMVMHMCDIJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CCC(=O)NCCOC2=CC=CC=C2Cl)O

Description

N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide, also known as etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) used to relieve pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and other musculoskeletal disorders. It was first introduced in the market in 1986 and is currently available in various forms such as tablets, capsules, and extended-release tablets.

Mechanism of Action

Etodolac works by inhibiting the COX enzymes, which are responsible for the production of prostaglandins, a group of chemicals that promote inflammation and pain. By inhibiting COX enzymes, N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
Etodolac has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It is also known to inhibit platelet aggregation and may have cardioprotective effects. However, N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide has been found to cause gastrointestinal side effects such as ulceration and bleeding.

Advantages and Limitations for Lab Experiments

Etodolac is a widely used NSAID in laboratory experiments due to its potent anti-inflammatory and analgesic effects. It has been used in various animal models to study the mechanisms of inflammation and pain. However, N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide has limitations in terms of its gastrointestinal side effects, which may affect the interpretation of results in some experiments.

Future Directions

There are several future directions for N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide research. One area of interest is the development of new NSAIDs with improved safety profiles and reduced gastrointestinal side effects. Another area of research is the investigation of the role of COX enzymes in cancer and the potential use of NSAIDs as cancer chemopreventive agents. Additionally, the use of N-[2-(2-Chlorophenoxy)ethyl]-3-(2-hydroxyphenyl)propanamide in combination with other drugs for the treatment of various diseases is an area of active research.

Synthesis Methods

Etodolac is synthesized from 2-chlorophenol and 2-hydroxybenzaldehyde in the presence of a base, followed by reaction with ethylene oxide and then with 3-chloropropanoic acid. The final product is obtained after purification and isolation through recrystallization.

Scientific Research Applications

Etodolac is widely used in scientific research to study the anti-inflammatory and analgesic effects of NSAIDs. It has been used to investigate the role of cyclooxygenase (COX) enzymes in inflammation and pain. Etodolac is also used to study the effects of NSAIDs on the gastrointestinal tract and cardiovascular system.